Cas no 86211-51-0 (2-Amino-N-cyclohexyl-DL-propanamide)

2-Amino-N-cyclohexyl-DL-propanamide is a synthetic organic compound featuring a cyclohexyl-substituted propanamide backbone with an amino functional group. This structure imparts versatility in applications such as pharmaceutical intermediates and peptide synthesis. The cyclohexyl moiety enhances steric stability, while the amino group provides reactivity for further derivatization. Its racemic (DL) form allows for broad utility in research and development. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its balanced lipophilicity and molecular weight make it suitable for exploratory studies in medicinal chemistry and biochemical applications. Proper handling and storage under inert conditions are recommended to maintain stability.
2-Amino-N-cyclohexyl-DL-propanamide structure
86211-51-0 structure
Product Name:2-Amino-N-cyclohexyl-DL-propanamide
CAS No:86211-51-0
MF:C9H18N2O
MW:170.252022266388
CID:2855789
PubChem ID:13992965
Update Time:2025-09-28

2-Amino-N-cyclohexyl-DL-propanamide Chemical and Physical Properties

Names and Identifiers

    • D,L-alanine cyclohexylamide
    • D,L-Alanin-cyclohexylamid;
    • 2-amino-N-cyclohexyl-propionamide
    • SCHEMBL5220274
    • AKOS017263138
    • 86211-51-0
    • CHEMBL1161363
    • AKOS000188663
    • 2-AMINO-N-CYCLOHEXYLPROPANAMIDE
    • Propanamide, 2-amino-N-cyclohexyl-
    • 2-Amino-N-cyclohexyl-DL-propanamide
    • MPBMXQCKDZECDT-UHFFFAOYSA-N
    • Inchi： 1S/C9H18N2O/c1-7(10)9(12)11-8-5-3-2-4-6-8/h7-8H,2-6,10H2,1H3,(H,11,12)
    • InChI Key： MPBMXQCKDZECDT-UHFFFAOYSA-N
    • SMILES： O=C(C(C)N)NC1CCCCC1

Computed Properties

  • Exact Mass: 170.14200
  • Monoisotopic Mass: 170.141913202Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12000
  • LogP: 1.87370

2-Amino-N-cyclohexyl-DL-propanamide Pricemore >>

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